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Compound of Interest

Compound Name: PBI 51

CAS No.: 95343-49-0

Cat. No.: B15570290

Get Quote

Disclaimer: Initial literature searches for "PBI-51" did not yield information on a specific

molecule with this designation. The following technical guide focuses on PBI-05204, a closely

named and well-documented botanical drug candidate, which is presumed to be the subject of

interest.

Introduction
PBI-05204 is a novel, first-in-class botanical drug candidate derived from a supercritical CO2

extract of Nerium oleander leaves.[1][2] It has been investigated for its potential as an anti-

cancer agent, with preclinical and clinical studies exploring its efficacy in various malignancies,

including pancreatic cancer and glioblastoma.[1][2] The primary active component of PBI-

05204 is oleandrin, a cardiac glycoside that has demonstrated potent anti-tumor activity.[1] This

technical guide provides a comprehensive review of the available scientific literature on PBI-

05204, with a focus on its mechanism of action, experimental protocols, and quantitative data

from key studies.

Mechanism of Action
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PBI-05204 exerts its anti-tumor effects through the modulation of several critical signaling

pathways, primarily the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[2]

Oleandrin, the major cytotoxic component of PBI-05204, is known to inhibit the phosphorylation

of Akt and downregulate mTOR activity.[1] This disruption of the PI3K/Akt/mTOR pathway leads

to the induction of apoptosis (programmed cell death) in cancer cells.[2] Furthermore, studies

have suggested that PBI-05204 can modulate the properties of cancer stem cells, which are

believed to be responsible for tumor initiation, progression, and resistance to therapy.[2]
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Caption: PBI-05204 Signaling Pathway

Preclinical and Clinical Data
In Vitro Studies
A summary of the in vitro activity of PBI-05204 in various human cancer cell lines is presented

below.
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Cell Line Cancer Type
IC50
(Concentration for
50% Inhibition)

Reference

U87MG Glioblastoma
Concentration-

dependent inhibition
[2]

U251 Glioblastoma
Concentration-

dependent inhibition
[2]

T98G Glioblastoma
Concentration-

dependent inhibition
[2]

In Vivo Studies
The anti-tumor efficacy of PBI-05204 has been evaluated in animal models of human cancer.

Tumor Model Treatment Outcome Reference

Glioblastoma

Xenograft
PBI-05204

Inhibition of tumor

growth
[2]

Clinical Trials
PBI-05204 has been evaluated in Phase I and Phase II clinical trials in patients with advanced

cancers.

Phase II Study in Metastatic Pancreatic Ductal Adenocarcinoma (mPDA)
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Parameter Value Reference

Number of Patients Analyzed 38 [1]

Median Progression-Free

Survival (PFS)
56 days [1]

Objective Response Rate 2.6% (1 patient) [1]

Overall Survival (OS) at 4.5

months
26.3% (10 patients) [1]

Most Common Grade ≥ 3

Treatment-Emergent Adverse

Events

Fatigue, vomiting, nausea,

decreased appetite, diarrhea
[1]

Experimental Protocols
Cell Viability Assay

Objective: To determine the cytotoxic effects of PBI-05204 on cancer cell lines.

Method: Human glioblastoma cell lines (U87MG, U251, and T98G) were cultured in

appropriate media.[2] Cells were seeded in 96-well plates and treated with increasing

concentrations of PBI-05204 for a specified duration. Cell viability was assessed using a

standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay. The IC50 value was calculated from the dose-response curves.

Cell Culture Treatment Analysis

Seed cancer cells
in 96-well plates Incubate Add varying concentrations
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Caption: Cell Viability Assay Workflow
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Phase II Clinical Trial in mPDA
Objective: To evaluate the efficacy and safety of PBI-05204 in patients with refractory

metastatic pancreatic ductal adenocarcinoma.[1]

Study Design: A single-arm, open-label, multi-center Phase II study.[1]

Patient Population: Patients with refractory mPDA.[1]

Treatment: Patients received oral PBI-05204 daily until disease progression, unacceptable

toxicity, or withdrawal of consent.[1]

Endpoints:

Primary: Overall Survival (OS).[1]

Secondary: Safety, Progression-Free Survival (PFS), and Overall Response Rate.[1]

Assessments: Radiographic response was assessed every two cycles.[1]

Conclusion
PBI-05204 is a promising botanical drug candidate with a well-defined mechanism of action

involving the inhibition of the PI3K/Akt/mTOR signaling pathway. Preclinical studies have

demonstrated its anti-tumor activity in various cancer models. While a Phase II trial in

metastatic pancreatic cancer did not meet its primary endpoint for overall survival, it showed

signals of efficacy in a heavily pretreated population and was generally well-tolerated.[1]

Further clinical investigation, potentially in combination with other therapeutic agents, is

warranted to fully elucidate the therapeutic potential of PBI-05204 in oncology.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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